[(2R)-2-Hydroxy-2-(3-hydroxyphenyl)ethyl]-methylazanium;chloride [(2R)-2-Hydroxy-2-(3-hydroxyphenyl)ethyl]-methylazanium;chloride Phenylephrine Hydrochloride is the hydrochloride salt form of phenylephrine, a direct-acting sympathomimetic amine chemically related to adrenaline and ephedrine with potent vasoconstrictor property. Phenylephrine is a post-synaptic alpha-adrenergic receptor agonist that causes vasoconstriction, increases systolic/diastolic pressures, reflex bradycardia, and stroke output.
Phenylephrine hydrochloride is an odorless white microcrystalline powder. Bitter taste. pH (1% aqueous solution) about 5. (NTP, 1992)
An alpha-1 adrenergic agonist used as a mydriatic, nasal decongestant, and cardiotonic agent.
Brand Name: Vulcanchem
CAS No.: 61-76-7
VCID: VC0001107
InChI: InChI=1S/C9H13NO2.ClH/c1-10-6-9(12)7-3-2-4-8(11)5-7;/h2-5,9-12H,6H2,1H3;1H/t9-;/m0./s1
SMILES: CNCC(C1=CC(=CC=C1)O)O.Cl
Molecular Formula: C9H14ClNO2
Molecular Weight: 203.66 g/mol

[(2R)-2-Hydroxy-2-(3-hydroxyphenyl)ethyl]-methylazanium;chloride

CAS No.: 61-76-7

APIs

VCID: VC0001107

Molecular Formula: C9H14ClNO2

Molecular Weight: 203.66 g/mol

Purity: > 98%

[(2R)-2-Hydroxy-2-(3-hydroxyphenyl)ethyl]-methylazanium;chloride - 61-76-7

CAS No. 61-76-7
Product Name [(2R)-2-Hydroxy-2-(3-hydroxyphenyl)ethyl]-methylazanium;chloride
Molecular Formula C9H14ClNO2
Molecular Weight 203.66 g/mol
IUPAC Name 3-[(1R)-1-hydroxy-2-(methylamino)ethyl]phenol;hydrochloride
Standard InChI InChI=1S/C9H13NO2.ClH/c1-10-6-9(12)7-3-2-4-8(11)5-7;/h2-5,9-12H,6H2,1H3;1H/t9-;/m0./s1
Standard InChIKey OCYSGIYOVXAGKQ-FVGYRXGTSA-N
Isomeric SMILES [H+].CNC[C@@H](C1=CC(=CC=C1)O)O.[Cl-]
SMILES CNCC(C1=CC(=CC=C1)O)O.Cl
Canonical SMILES [H+].CNCC(C1=CC(=CC=C1)O)O.[Cl-]
Appearance Solid powder
Melting Point 284 to 293 °F (NTP, 1992)
142.5 °C
Physical Description Phenylephrine hydrochloride is an odorless white microcrystalline powder. Bitter taste. pH (1% aqueous solution) about 5. (NTP, 1992)
Description Phenylephrine Hydrochloride is the hydrochloride salt form of phenylephrine, a direct-acting sympathomimetic amine chemically related to adrenaline and ephedrine with potent vasoconstrictor property. Phenylephrine is a post-synaptic alpha-adrenergic receptor agonist that causes vasoconstriction, increases systolic/diastolic pressures, reflex bradycardia, and stroke output.
Phenylephrine hydrochloride is an odorless white microcrystalline powder. Bitter taste. pH (1% aqueous solution) about 5. (NTP, 1992)
An alpha-1 adrenergic agonist used as a mydriatic, nasal decongestant, and cardiotonic agent.
Purity > 98%
Related CAS 59-42-7 (Parent)
Solubility greater than or equal to 100 mg/mL at 70° F (NTP, 1992)
Synonyms (R)-3-Hydroxy-alpha-((methylamino)methyl)benzenemethanol
Metaoxedrin
Metasympatol
Mezaton
Neo Synephrine
Neo-Synephrine
Neosynephrine
Phenylephrine
Phenylephrine Hydrochloride
Phenylephrine Tannate
Tannate, Phenylephrine
Reference 1: Kato M, Nitta K, Kano Y, Yamada M, Ishii N, Hashimoto T, Ohyama M. Case of
phenylephrine hydrochloride-induced periorbital contact dermatitis with fulminant
keratoconjunctivitis causing pseudomembrane formation. J Dermatol. 2017 Oct 6.
doi: 10.1111/1346-8138.14077. [Epub ahead of print] PubMed PMID: 28983944.


2: Mostafa NM, Elsayed GM, Hassan NY, El Mously DA. Development and Validation of
Eco-Friendly Liquid Chromatographic and Spectrophotometric Methods for
Simultaneous Determination of Coformulated Drugs: Phenylephrine Hydrochloride and
Prednisolone Acetate. J AOAC Int. 2017 Nov 1;100(6):1761-1770. doi:
10.5740/jaoacint.17-0001. Epub 2017 Jul 24. PubMed PMID: 28737123.


3: de Oliveira GG, Feitosa A, Loureiro K, Fernandes AR, Souto EB, Severino P.
Compatibility study of paracetamol, chlorpheniramine maleate and phenylephrine
hydrochloride in physical mixtures. Saudi Pharm J. 2017 Jan;25(1):99-103. doi:
10.1016/j.jsps.2016.05.001. Epub 2016 May 7. PubMed PMID: 28223869; PubMed
Central PMCID: PMC5310159.


4: Rezk MR, Fayed AS, Marzouk HM, Abbas SS. Chromatographic Determination of
Cyclopentolate Hydrochloride and Phenylephrine Hydrochloride in the Presence of
Their Potential Degradation Products. J AOAC Int. 2017 Mar 1;100(2):434-444. doi:
10.5740/jaoacint.16-0215. Epub 2016 Nov 30. PubMed PMID: 28118561.


5: Elfatatry HM, Mabrouk MM, Hammad SF, Mansour FR, Kamal AH, Alahmad S.
Development and Validation of Chemometric-Assisted Spectrophotometric Methods for
Simultaneous Determination of Phenylephrine Hydrochloride and Ketorolac
Tromethamine in Binary Combinations. J AOAC Int. 2016 Sep;99(5):1247-51. doi:
10.5740/jaoacint.16-0106. Epub 2016 Aug 13. PubMed PMID: 27522949.


6: Belal TS, El-Kafrawy DS, Mahrous MS, Abdel-Khalek MM, Abo-Gharam AH. Validated
spectrophotometric and chromatographic methods for simultaneous determination of
ketorolac tromethamine and phenylephrine hydrochloride. Ann Pharm Fr. 2016
Jul;74(4):267-82. doi: 10.1016/j.pharma.2015.12.006. Epub 2016 Feb 16. PubMed
PMID: 26895689.


7: El Yazbi FA, Hassan EM, Khamis EF, Ragab MA, Hamdy MM. Development and
Validation of a High-Performance Thin-Layer Chromatographic Method for the
Simultaneous Determination of Two Binary Mixtures Containing Ketorolac
Tromethamine with Phenylephrine Hydrochloride and with Febuxostat. J Chromatogr
Sci. 2016 May-Jun;54(5):819-28. doi: 10.1093/chromsci/bmv250. Epub 2016 Feb 3.
PubMed PMID: 26847918; PubMed Central PMCID: PMC4890447.


8: Meltzer EO, Ratner PH, McGraw T. Phenylephrine hydrochloride modified-release
tablets for nasal congestion: a randomized, placebo-controlled trial in allergic
rhinitis patients. Ann Allergy Asthma Immunol. 2016 Jan;116(1):66-71. doi:
10.1016/j.anai.2015.10.022. Epub 2015 Nov 7. PubMed PMID: 26560899.


9: Kryvanych O, Bevz N, Harna N, Bevz O. The use of
2,6-dichloroquinone-4chlorimide for quantitative determination of phenylephrine
hydrochloride in combined tablets with paracetamol and chlorpheniramine maleate.
Ceska Slov Farm. 2015 Nov;64(5):216-9. PubMed PMID: 28649822.


10: Gosliga JM, Barter LS. Cardiovascular effects of dopamine hydrochloride and
phenylephrine hydrochloride in healthy isoflurane-anesthetized New Zealand White
rabbits (Oryctolagus cuniculus). Am J Vet Res. 2015 Feb;76(2):116-21. doi:
10.2460/ajvr.76.2.116. PubMed PMID: 25629908.
PubChem Compound 5284443
Last Modified Nov 11 2021
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